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Compound of Interest

Compound Name: Methyl demeton

Cat. No.: B1221346

This document provides essential safety and logistical information for the proper handling and
disposal of methyl demeton, an organophosphate insecticide. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations and environmental protection.

Immediate Safety and Handling Precautions

Methyl demeton is a toxic organophosphate compound that can be absorbed through
inhalation, skin contact, and ingestion.[1] Strict adherence to safety protocols is mandatory.

» Personal Protective Equipment (PPE): Always wear appropriate PPE when handling methyl
demeton. This includes, but is not limited to:

o

Chemical-resistant gloves (neoprene or nitrile are recommended over latex).[2]

[¢]

Safety goggles or a face shield to prevent eye contact.[1][3]

[¢]

A lab coat or chemical-resistant apron.[4]

o

An organic vapor respirator for handling open containers or in case of spills.[4]

» Ventilation: Always handle methyl demeton in a well-ventilated area or under a chemical
fume hood.[5]
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e Storage: Store in a cool, dry, well-ventilated area away from strong oxidizers, alkalis, and
water.[1][6] Keep containers tightly sealed.[5]

Spill Management and Decontamination

In the event of a spill, immediate and correct action is crucial to prevent exposure and
environmental contamination.

1. Control and Contain the Spill:

o Evacuate and Isolate: Immediately evacuate the affected area. For liquid spills, isolate the
area in all directions for at least 50 meters (150 feet).[3]

» Control the Source: If safe to do so, stop the leak.

» Contain the Spread: Use absorbent materials such as sand, clay, sawdust, or kitty litter to
create a dam and prevent the spill from spreading.[7] Do not use water to hose down the
area, as this will spread the chemical.[7]

2. Clean Up the Spill:

o Absorb: Cover the spill with an absorbent material.[5][8] Work the absorbent into the spill
with a broom or other tool to ensure contact.[8]

o Collect Waste: Sweep up the contaminated absorbent material and place it into a heavy-
duty, leak-proof plastic bag or container.[7][8] Securely seal and label the container with the
chemical name and hazard information.[8]

o Decontaminate Surfaces: For non-porous surfaces, wash the area with a soap and water
solution.[3] A mixture of full-strength bleach and hydrated lime can also be effective for
decontamination.[7] Apply the cleaning solution, work it into the spill area, and then use an
absorbent material to soak it up.[7] Collect this material for hazardous waste disposal.[S]

e Soil Contamination: For minor soil spills, activated charcoal can be used.[7] For larger spills,
the top 2-3 inches of soil should be physically removed and disposed of as hazardous waste.

[7]

3. Personal Decontamination:
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Skin Contact: Immediately remove all contaminated clothing.[2][3] Wash the affected skin
area thoroughly with soap and water.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1][5]

Inhalation: Move to fresh air immediately.[3][5]

Seek Medical Attention: In all cases of exposure, seek immediate medical attention.[1][3][5]

Disposal of Unwanted Methyl Demeton

Disposing of unused or excess methyl demeton requires adherence to hazardous waste

regulations. Never pour methyl demeton down drains or sewers.[6][9]

Step-by-Step Disposal Procedure:

Minimize Waste: The most effective disposal strategy is to avoid generating waste. Purchase
only the amount of methyl demeton needed for your work and mix only the quantity
required for immediate use.[10][11]

Check the Label: The product label contains a "Storage and Disposal” section with specific
instructions.[10]

Contact Hazardous Waste Professionals: The recommended and safest disposal method is
to contact your institution's Environmental Health & Safety (EHS) office or a licensed
hazardous waste disposal contractor.[12] Methyl demeton is considered a hazardous waste
and requires professional handling and disposal, likely through high-temperature incineration
in specialized facilities.[11][13]

Transportation: If you must transport the waste to a collection facility, keep the chemical in its
original, labeled container.[10] Secure the container to prevent shifting and spills during
transport.[10]

Empty Container Disposal

Empty containers that once held methyl demeton must also be treated as hazardous waste

until properly decontaminated.
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o Triple Rinsing: The standard procedure for decontaminating empty liquid pesticide containers

is triple rinsing.[12][14]

[e]

used to make a spray solution).

Fill the container approximately one-third full with a suitable solvent (e.g., one that was

o Secure the cap and shake the container to rinse all interior surfaces.

o Drain the rinsate from the container into a spray tank to be used as part of a pesticide

application on a registered site.[14] Allow the container to drain for at least 30 seconds.

[14]

o Repeat this rinsing procedure two more times.[14]

o Render Unusable: After triple rinsing, puncture and crush the container to prevent reuse.[11]

[12]

» Final Disposal: Triple-rinsed containers are often considered non-hazardous and may be

disposed of in a sanitary landfill, depending on local regulations.[11][14] Always confirm with

your local solid waste authority before disposal.[9]

Quantitative Data

The following table summarizes key quantitative data related to methyl demeton and its

handling.

Parameter Value Reference
Hydrolysis Rate (50%

) 1.25 hours at pH 9 [13]
degradation at 70°C)
4.9 hours at pH 3 [13]
Occupational Exposure Limit
(TLV-TWA for Demeton-S- 0.5 mg/m3 [15]
Methyl)
Spill Isolation Distance At least 50 meters (150 feet) in 3]
(Liquids) all directions
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of methyl demeton
and associated waste.
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Caption: Workflow for Methyl Demeton Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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